Cobalt selenide

• IUPAC Name: selanylidenecobalt
• InChI: InChI=1S/Co.Se
• InChI Key: QVYIMIJFGKEJDW-UHFFFAOYSA-N
• Canonical SMILES: [Co]=[Se]
• Molecular Formula: CoSe
• DSSTOX Substance ID: DTXSID6061652
• Molecular Weight: 137.90 g/mol
• CAS RN: 1307-99-9

Description

Synthesis Analysis

The synthesis of cobalt selenide nanocrystals can be achieved through a solvothermal reaction, where metallic cobalt and selenium react at elevated temperatures, such as 140°C, resulting in nanocrystals with a foliate morphology and a NiAs structure similar to Co0.85Se (Zhan et al., 2000). Electrochemical synthesis from aqueous solutions also represents a method to obtain cobalt selenide, showcasing a phase mixture of CoSe and Co9Se8 in the coatings (Kwiecińska et al., 2019).

Molecular Structure Analysis

Cobalt selenide adopts various crystalline structures, including poly-crystalline, cubic forms with unique leaf-like morphologies (Gaur et al., 2014). The structures significantly influence their physical and chemical properties, making them suitable for applications like photocatalysis and electrocatalysis.

Chemical Reactions and Properties

The chemical reactivity of cobalt selenide allows for its participation in various reactions, including electrochemical processes relevant to energy storage and conversion. The synthesis conditions, such as temperature and reactant ratios, play crucial roles in determining the composition, structure, and morphology of the resulting cobalt selenide nanostructures, which, in turn, affect their chemical properties and reactivity (Sobhani & Salavati‐Niasari, 2016).

Physical Properties Analysis

Cobalt selenide exhibits significant magnetic properties, with studies showing cooperative interactions between cobalt spins and ferromagnetic behavior at low temperatures. These properties are pivotal for applications in magnetic storage and spintronic devices (Ariponnammal & Velvizhi, 2019).

Chemical Properties Analysis

The electrochemical properties of cobalt selenide, such as its activity toward oxygen reduction and hydrogen evolution, are crucial for its application in energy-related technologies. The manipulation of the charge state of cobalt species in cobalt selenide can enhance its catalytic performance, underscoring the importance of understanding and controlling its chemical properties for optimal application outcomes (Zhao et al., 2018).

Scientific Research Applications

High-Performance Hybrid Supercapacitors

• Scientific Field: Electrochemistry.
• Summary of Application: Cobalt selenide, in combination with nickel, is used in the creation of high-performance hybrid supercapacitors. These supercapacitors are excellent electrochemical energy storage devices due to their quick charge and discharge, high power density, low cost, and high security.
• Methods of Application: A series of litchi-like Ni–Co selenide particles were synthesized via a simple solvothermal method. The Ni–Co compositions were carefully optimized to tune the charge storage performance, charge storage kinetics, and conductivity for battery-like supercapacitors.
• Results or Outcomes: The optimal sample Ni0.95Co2.05Se4 exhibits a high capacity of 1038.75 F g −1 at 1 A g −1 and superior rate performance (retains 97.8% of the original capacity at 4 A g −1). An asymmetric supercapacitor device was assembled based on the Ni0.95Co2.05Se4 cathode and activated carbon anode. The device reveals a peak energy density of 37.22 W h kg −1, and the corresponding peak power density reaches 800.90 W kg −1.

Anode Materials for Na-Ion Batteries

• Scientific Field: Materials Science.
• Summary of Application: Hollow cobalt selenide microspheres are studied for the first time as anode materials for Na-ion batteries.
• Methods of Application: Hollow cobalt oxide microspheres prepared by one-pot spray pyrolysis are transformed into hollow cobalt selenide microspheres by a simple selenization process using hydrogen selenide gas.
• Results or Outcomes: The initial discharge capacities for the Co3O4 and cobalt selenide microspheres selenized at 300 and 400 °C are 727, 595, and 586 mA h g –1, respectively, at a current density of 500 mA g –1. The discharge capacities after 40 cycles for the same samples are 348, 467, and 251 mA h g –1, respectively, and their capacity retentions measured from the second cycle onward are 66, 91, and 50%, respectively.

Catalysts for Water Electrolysis

• Scientific Field: Electrochemistry.
• Summary of Application: Ag + -doped cobalt (II) selenide nanoparticles can be used as catalysts for water electrolysis. This process is crucial for the production of hydrogen, a clean and renewable energy source.
• Methods of Application: The cobalt (II) selenide nanoparticles are doped with silver ions (Ag+). The resulting compound acts as a catalyst to facilitate the electrolysis of water.
• Results or Outcomes: The use of cobalt (II) selenide as a catalyst in water electrolysis has shown promising results in terms of efficiency and cost-effectiveness. It offers a potential alternative to noble metals and their derivatives, which are commonly used but are expensive and scarce.

Electrodes in Dye-Sensitized Solar Cells

• Scientific Field: Photovoltaics.
• Summary of Application: Cobalt (II) selenide materials mixed with tin selenide can be used as electrodes in dye-sensitized solar cells.
• Methods of Application: The cobalt (II) selenide is mixed with tin selenide to form a compound that is then used as an electrode in dye-sensitized solar cells.
• Results or Outcomes: The use of cobalt (II) selenide in this application has shown promising results in terms of efficiency and cost-effectiveness. It offers a potential alternative to traditional materials used in solar cells.

Photocatalysts for Hydrogen Evolution

• Scientific Field: Photocatalysis.
• Summary of Application: Cobalt selenide can be used as a photocatalyst for hydrogen evolution. This process is crucial for the production of hydrogen, a clean and renewable energy source.
• Methods of Application: The cobalt selenide is synthesized and used as a catalyst to facilitate the hydrogen evolution reaction under light irradiation.
• Results or Outcomes: The use of cobalt selenide as a photocatalyst in hydrogen evolution has shown promising results in terms of efficiency and cost-effectiveness. It offers a potential alternative to noble metals and their derivatives, which are commonly used but are expensive and scarce.

Safety And Hazards

Cobalt Selenide is considered hazardous. It can cause acute oral toxicity, acute inhalation toxicity, carcinogenicity, and specific target organ toxicity.